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Compound of Interest

Compound Name: (-)-Indacrinone

Cat. No.: B14640750 Get Quote

Essential Safety and Handling Guide for (-)-
Indacrinone
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with (-)-Indacrinone. Given that the toxicological properties of this compound have not

been fully investigated, it must be handled with extreme caution as a potentially hazardous

substance.[1] This document is intended for use by trained researchers, scientists, and drug

development professionals.

Hazard Identification and Physicochemical
Properties
(-)-Indacrinone is the levorotatory enantiomer of Indacrinone, a loop diuretic.[2][3] It is a solid

powder intended for research use only and not for human or veterinary use.[4] A Safety Data

Sheet (SDS) for the racemate indicates significant hazards.[5]

Table 1: GHS Hazard Classification[5][6]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Carcinogenicity Category 1A H350: May cause cancer

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Acute)
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Table 2: Physicochemical and Storage Information

Property Value Source

Appearance Solid powder [4]

Molecular Formula C₁₈H₁₄Cl₂O₄ [4][7]

Molecular Weight 365.21 g/mol [4][7]

Short-Term Storage
Dry, dark, at 0 - 4 °C (days to

weeks)
[4]

Long-Term Storage
Dry, dark, at -20 °C (months to

years)
[4]

Solubility Soluble in DMSO [4]

Occupational Exposure Limits
As of this writing, no official Occupational Exposure Limit (OEL) has been established for (-)-
Indacrinone.[1] In the absence of a defined OEL, exposure should be minimized to the lowest
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possible level through engineering controls, administrative controls, and the mandatory use of

personal protective equipment (PPE).

Personal Protective Equipment (PPE)
Given the compound's hazard profile, a comprehensive PPE strategy is mandatory to prevent

dermal, ocular, and respiratory exposure.[5]

Table 3: Required PPE for Handling (-)-Indacrinone
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Body Part Required PPE
Specifications and
Rationale

Hands

Two pairs of chemotherapy-

grade, powder-free nitrile

gloves.

Double-gloving provides

additional protection in case

the outer glove is breached.[5]

Powder-free gloves prevent

aerosolization of the

compound.

Body

Disposable, solid-front, back-

closure lab gown with long

sleeves and tight-fitting knit

cuffs.

Protects skin from contact and

prevents contamination of

personal clothing.[5] Cuffs

should be tucked under the

inner glove.

Eyes/Face
Chemical safety goggles and a

full-face shield.

Goggles must be worn to

protect the eyes from dust

particles.[1] A face shield is

required when there is any risk

of splash or aerosol

generation.[5]

Respiratory
A NIOSH-certified N95 or

higher-rated respirator.

Required for all procedures

involving the handling of the

solid compound to prevent

inhalation of airborne particles.

[1][8] Personnel must be fit-

tested for the selected

respirator.

Head/Feet
Disposable cap and shoe

covers.

Prevents contamination of hair

and personal footwear.[5]

Safe Handling and Operational Plan
A designated area, such as a certified chemical fume hood or a containment ventilated

enclosure (CVE), must be used for all manipulations of (-)-Indacrinone powder (e.g., weighing,

preparing solutions).
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Step-by-Step Handling Protocol:

Preparation:

Cordon off the designated handling area.

Ensure all necessary PPE, spill kit materials, and waste containers are readily accessible.

Don all required PPE as specified in Table 3 before entering the designated area.

Weighing and Solution Preparation:

Perform all manipulations of solid (-)-Indacrinone on a disposable work surface (e.g.,

plastic-backed absorbent pad) within a chemical fume hood to control dust.

Use dedicated, clearly labeled utensils (spatulas, weigh boats).

When preparing solutions, add the solvent to the powder slowly to minimize aerosol

generation.

Post-Handling:

After handling, wipe down all surfaces in the designated area with an appropriate

deactivating agent (if known) or a surfactant solution followed by 70% ethanol.

Carefully doff PPE, removing the outer gloves first, followed by the gown and other

equipment, turning contaminated surfaces inward. The inner gloves should be the last item

removed.

Dispose of all contaminated disposables as hazardous chemical waste.

Wash hands thoroughly with soap and water after completing the work and exiting the lab.

[1][5]

Emergency Procedures
Spill Response:
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Evacuate: Immediately alert others and evacuate the immediate area.

Isolate: Secure the area to prevent entry. Do not attempt to clean a large spill without

appropriate respiratory protection and training.

Cleanup (for minor spills):

Don the full PPE ensemble described in Table 3.

Gently cover the spill with absorbent pads to prevent further dispersal.

Carefully collect the powder using dampened absorbent material. DO NOT DRY SWEEP,

as this will generate dust.[5]

Place all contaminated materials into a sealed, labeled hazardous waste container.

Clean the spill area thoroughly with a surfactant solution and then 70% ethanol.

Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[1][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.[1]

[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical

attention and show them the Safety Data Sheet.[5]

Disposal Plan
Due to its high toxicity to aquatic life, (-)-Indacrinone and all associated waste must be

disposed of as hazardous chemical waste.[5] Do not dispose of it down the drain or in regular

trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/sial/a23609
https://www.biosynth.com/Files/MSDS/FA/03/MSDS_FA03744_7000_EN.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/a23609
https://www.biosynth.com/Files/MSDS/FA/03/MSDS_FA03744_7000_EN.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/a23609
https://www.biosynth.com/Files/MSDS/FA/03/MSDS_FA03744_7000_EN.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/a23609
https://www.benchchem.com/product/b14640750?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sial/a23609
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14640750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Protocol:

Segregation: All waste contaminated with (-)-Indacrinone, including disposable PPE, weigh

boats, pipette tips, and absorbent pads, must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Container Labeling: The waste container must be labeled "Hazardous Waste" and include

the chemical name "(-)-Indacrinone."

Surplus Material: Unused or unwanted (-)-Indacrinone must be disposed of in its original

container or a compatible, sealed container as hazardous waste.

Institutional Guidelines: Follow all institutional and local regulations for hazardous waste

pickup and disposal. Contact your institution's Environmental Health & Safety (EHS)

department for specific procedures.

Workflow for Safe Handling of (-)-Indacrinone
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Figure 1: Safe Handling Workflow for (-)-Indacrinone
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Caption: Workflow for the safe handling of (-)-Indacrinone from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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